Cas no 15436-04-1 (Benzene,[(1E)-1-propen-1-ylthio]-)

Benzene,[(1E)-1-propen-1-ylthio]- structure
15436-04-1 structure
Product Name:Benzene,[(1E)-1-propen-1-ylthio]-
CAS No:15436-04-1
MF:C9H10S
MW:150.240701198578
CID:228507
PubChem ID:5373102
Update Time:2025-04-19

Benzene,[(1E)-1-propen-1-ylthio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(1E)-1-propen-1-ylthio]-
    • (E)-1-(Phenylthio)propene
    • [(1E)-1-Propen-1-ylsulfanyl]benzene
    • < trans-Propenyl> -perfluorbenzol
    • 1,2,3,4,5-Pentafluor-6-< trans-propenyl> -benzol
    • 1H-Isoindole-1,3(2H)-dione, 2,2'-(methylenedi-4,1-phenylene)bis(4,5,6,7-tetrabromo-
    • AC1L3VHN
    • CTK8D6109
    • EINECS 251-117-0
    • phenyl (E)-propenyl sulphide
    • phenyl 1-propenyl sulfide
    • trans-1-(p-methylphenyl)-3-phenyl-2,3-epoxy-1-propanone
    • trans-1-Pentafluorphenylpropen
    • trans-1-p-methylphenyl-3-phe
    • trans-1-propenyl phenyl sulfide
    • (E)-1-Phenylthio-1-propene
    • [[(E)-1-Propenyl]thio]benzene
    • Phenyl[(E)-1-propenyl] sulfide
    • 15436-04-1
    • SCHEMBL7661995
    • Benzene, (1-propenylthio)-
    • SCHEMBL18324553
    • [(1E)-1-Propenylsulfanyl]benzene #
    • QAKDINZUNLASCF-KRXBUXKQSA-N
    • 22103-05-5
    • (E) Phenyl-1-propenylsulfide
    • NSC135399
    • (E)-Phenyl-1-propenylsulfide
    • [(E)-prop-1-enyl]sulfanylbenzene
    • phenyl (1E)-1-propenyl sulfide
    • [(1E)-1-Propenylsulfanyl]benzene
    • [(E)-prop-1-enyl]sulfanyl-benzene
    • NSC-135399
    • Inchi: 1S/C9H10S/c1-2-8-10-9-6-4-3-5-7-9/h2-8H,1H3/b8-2+
    • InChI Key: QAKDINZUNLASCF-KRXBUXKQSA-N
    • SMILES: S(/C=C/C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 150.05032149g/mol
  • Monoisotopic Mass: 150.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.3Ų
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